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Compound of Interest

Compound Name: Carprazidil

Cat. No.: B1221686

A Comparative Guide to the Preclinical Profile of
Cariprazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical effects of cariprazine, an
atypical antipsychotic, across various animal species. The document focuses on its efficacy in
models of psychiatric disorders, its pharmacological profile, and a direct comparison with the
established antipsychotic, risperidone. All quantitative data is presented in structured tables,
and detailed experimental methodologies for key studies are provided.

Mechanism of Action

Cariprazine's therapeutic effects are thought to be mediated through a combination of partial
agonist activity at central dopamine D2 and serotonin 5-HT1A receptors, and antagonist activity
at serotonin 5-HT2A receptors.[1] It exhibits a high affinity for the dopamine D3 receptor, which
IS believed to contribute to its efficacy against negative and cognitive symptoms of
schizophrenia.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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